Cas no 56486-58-9 (Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer)

Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer structure
56486-58-9 structure
Product Name:Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer
CAS No:56486-58-9
MF:C23H36O12
MW:504.524748802185
CID:367678
PubChem ID:171524
Update Time:2025-04-19

Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer Chemical and Physical Properties

Names and Identifiers

    • Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer
    • 2-benzofuran-1,3-dione,2-ethyl-2-(hydroxymethyl)propane-1,3-diol,hexanedioic acid,propane-1,2-diol
    • Hexanedioic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,3-isobenzofurandione and 1,2-propanediol
    • 56486-58-9
    • Inchi: 1S/C8H4O3.C6H10O4.C6H14O3.C3H8O2/c9-7-5-3-1-2-4-6(5)8(10)11-7;7-5(8)3-1-2-4-6(9)10;1-2-6(3-7,4-8)5-9;1-3(5)2-4/h1-4H;1-4H2,(H,7,8)(H,9,10);7-9H,2-5H2,1H3;3-5H,2H2,1H3
    • InChI Key: BDDFBDATPIMNHQ-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CO)CC.OC(CCCCC(=O)O)=O.O1C(C2C=CC=CC=2C1=O)=O.OC(C)CO

Computed Properties

  • Exact Mass: 504.22067658g/mol
  • Monoisotopic Mass: 504.22067658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 382
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 219Ų

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